2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
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2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158053-5ML |
Methyl octanoate |
111-11-5 | >99.5%(GC) | 5ml |
¥844.90 | 2023-09-02 | |
| TRC | M324490-10g |
Methyl Octanoate |
111-11-5 | 10g |
$ 129.00 | 2023-09-07 | ||
| TRC | M324490-25g |
Methyl Octanoate |
111-11-5 | 25g |
$ 150.00 | 2022-06-04 | ||
| TRC | M324490-50g |
Methyl Octanoate |
111-11-5 | 50g |
$ 275.00 | 2022-06-04 | ||
| TRC | M324490-250g |
Methyl Octanoate |
111-11-5 | 250g |
$942.00 | 2023-05-17 | ||
| Chemenu | CM344135-100g |
Methyl octanoate |
111-11-5 | 95%+ | 100g |
$58 | 2023-02-03 | |
| Chemenu | CM344135-500g |
Methyl octanoate |
111-11-5 | 95%+ | 500g |
$215 | 2023-02-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0033-25ml |
Methyl octanoate |
111-11-5 | 99.0%(GC) | 25ml |
￥180.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0033-500ml |
Methyl octanoate |
111-11-5 | 99.0%(GC) | 500ml |
￥650.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | S0306-5ml |
Methyl octanoate |
111-11-5 | 99.5%(GC) | 5ml |
￥1640.0 | 2022-05-30 |
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Methyl octanoate, with the chemical formula C₈H₁₆O₂ and CAS number 111-11-5, is an ester derived from octanoic acid and methanol. This compound is widely recognized for its pleasant fruity aroma, making it a valuable component in the fragrance and flavor industry. Beyond its olfactory applications, methyl octanoate has garnered attention in various scientific fields due to its unique chemical properties and potential industrial uses.
The structure of methyl octanoate consists of a straight-chain alkyl group with eight carbon atoms, linked to a carboxylate group by an ester bond. This configuration imparts a range of characteristics that make it suitable for diverse applications. The compound is typically found as a colorless liquid with a density slightly less than water, and it exhibits moderate solubility in organic solvents such as ethanol and diethyl ether. Its boiling point of approximately 178°C ensures stability under moderate heating conditions, making it a reliable choice for industrial processes.
In recent years, methyl octanoate has been the subject of numerous studies across different scientific disciplines. One notable area of research involves its role as a biochemical intermediate. Methyl octanoate has been identified as a precursor in the synthesis of more complex molecules, including certain bioactive compounds. Researchers have explored its potential in the development of novel pharmaceuticals, where it serves as a building block for more intricate structures. The ester's ability to undergo various chemical transformations, such as hydrolysis and transesterification, makes it a versatile tool in synthetic chemistry.
Another significant application of methyl octanoate lies in the field of materials science. Its incorporation into polymer matrices has been investigated for enhancing material properties such as flexibility and thermal stability. Studies have shown that when methyl octanoate is blended with certain polymers, it can improve the overall performance of the material, making it more suitable for use in harsh environments. This has opened up possibilities for its use in advanced coatings, adhesives, and even biodegradable plastics.
The fragrance industry has also seen considerable interest in methyl octanoate due to its natural fruit-like scent. It is often used in perfumes, soaps, and cosmetics to impart a refreshing and appealing aroma. The compound's low odor threshold allows for its use in small concentrations, ensuring that products remain pleasant without overwhelming other scent components. Furthermore, researchers have begun exploring synthetic methods to modify the structure of methyl octanoate, aiming to create derivatives with enhanced olfactory qualities or longer-lasting fragrances.
Recent advancements in analytical chemistry have further highlighted the importance of methyl octanoate. Techniques such as gas chromatography-mass spectrometry (GC-MS) have enabled precise identification and quantification of this compound in complex mixtures. This has been particularly useful in environmental monitoring, where methyl octanoate can serve as an indicator of industrial pollution or natural biological processes. Additionally, its stable molecular structure makes it an excellent reference standard for calibrating analytical instruments.
The agricultural sector has not been left out either. Methyl octanoate has been studied for its potential role as a plant growth regulator. Some preliminary research suggests that it can influence certain physiological processes in plants, leading to improved growth rates or resistance to environmental stressors. While more extensive studies are needed to fully understand these effects, the findings are promising and could lead to new agricultural practices that enhance crop yields without relying on synthetic chemicals.
In conclusion, methyl octanoate (CAS No. 111-11-5) is a multifaceted compound with applications spanning multiple industries. Its unique chemical properties make it valuable in pharmaceutical synthesis, materials science, fragrance formulation, environmental analysis, and agriculture. As research continues to uncover new uses and refine existing ones, the importance of methyl octanoate is likely to grow even further. The ongoing exploration of this compound underscores its significance as a versatile chemical entity with broad scientific relevance.
